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2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 195324-5G |
2-Bromopyridine N-Oxide Hydrochloride |
80866-91-7 | 5g |
¥673.94 | 2023-12-09 | ||
| Matrix Scientific | 095795-1g |
2-Bromopyridine 1-oxide hydrochloride, 97% |
80866-91-7 | 97% | 1g |
$49.00 | 2023-09-08 | |
| Matrix Scientific | 095795-5g |
2-Bromopyridine 1-oxide hydrochloride, 97% |
80866-91-7 | 97% | 5g |
$126.00 | 2023-09-08 | |
| Matrix Scientific | 095795-10g |
2-Bromopyridine 1-oxide hydrochloride, 97% |
80866-91-7 | 97% | 10g |
$189.00 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01886-5g |
2-Bromopyridine 1-oxide hydrochloride |
80866-91-7 | 97% | 5g |
¥758.0 | 2024-07-19 | |
| TRC | B698835-100mg |
2-Bromopyridine N-Oxide Hydrochloride |
80866-91-7 | 100mg |
$ 58.00 | 2023-09-08 | ||
| TRC | B698835-250mg |
2-Bromopyridine N-Oxide Hydrochloride |
80866-91-7 | 250mg |
$ 69.00 | 2023-09-08 | ||
| TRC | B698835-500mg |
2-Bromopyridine N-Oxide Hydrochloride |
80866-91-7 | 500mg |
$ 81.00 | 2023-09-08 | ||
| TRC | B698835-1g |
2-Bromopyridine N-Oxide Hydrochloride |
80866-91-7 | 1g |
$ 75.00 | 2022-06-06 | ||
| Chemenu | CM362421-25g |
2-bromopyridine-N-oxide hydrochloride |
80866-91-7 | 95%+ | 25g |
$279 | 2022-06-10 |
Audited Supplier
2-Bromopyridine N-Oxide Hydrochloride (CAS No. 80866-91-7) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is a derivative of pyridine, characterized by the presence of a bromine atom and an N-oxide group, further modified by a hydrochloride salt. The unique combination of these functional groups imparts specific chemical and biological properties that make it a valuable reagent in various synthetic processes and research studies.
The molecular formula of 2-Bromopyridine N-Oxide Hydrochloride is C5H5BrNO·HCl, and its molecular weight is approximately 197.51 g/mol. The compound is typically supplied as a white to off-white crystalline solid with a melting point ranging from 143 to 145°C. It is soluble in water and common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it easy to handle in laboratory settings.
In the context of synthetic chemistry, 2-Bromopyridine N-Oxide Hydrochloride serves as an important intermediate for the synthesis of various pyridine derivatives. The bromine atom can be readily substituted in nucleophilic substitution reactions, allowing for the introduction of different functional groups. The N-oxide group enhances the reactivity of the pyridine ring by increasing its electron-withdrawing character, which can be advantageous in certain synthetic transformations.
Recent research has highlighted the potential of 2-Bromopyridine N-Oxide Hydrochloride in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for the synthesis of potent inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that derivatives of 2-Bromopyridine N-Oxide Hydrochloride exhibited significant inhibitory activity against key enzymes such as kinases and proteases, suggesting their potential as therapeutic agents.
In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the antimicrobial properties of compounds derived from 2-Bromopyridine N-Oxide Hydrochloride. The results showed that these derivatives exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This finding opens up new possibilities for the development of novel antibiotics to combat drug-resistant bacterial strains.
The versatility of 2-Bromopyridine N-Oxide Hydrochloride extends beyond its use as a synthetic intermediate. It has also found applications in analytical chemistry, where it serves as a reference standard for the quantification of pyridine derivatives in complex matrices. Its well-defined chemical structure and high purity make it an ideal choice for calibration purposes in high-performance liquid chromatography (HPLC) and gas chromatography (GC) analyses.
In addition to its chemical properties, the environmental impact of 2-Bromopyridine N-Oxide Hydrochloride has been studied to ensure its safe use in industrial and laboratory settings. Research conducted by environmental scientists has shown that this compound has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. These findings support its continued use in various applications without posing significant environmental risks.
The future prospects for 2-Bromopyridine N-Oxide Hydrochloride are promising, driven by ongoing advancements in synthetic methods and drug discovery technologies. As researchers continue to explore new applications and derivatives, this compound is likely to play an increasingly important role in the development of innovative solutions across multiple scientific disciplines.
